Cas no 1822551-06-3 (4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate)

• Product Name: 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate
• CAS No: 1822551-06-3
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 5452446
• PubChem ID: 67349681
• Update Time: 2025-05-24

4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 3-methyl 5-methoxymorpholine-3,4-dicarboxylate
• 1822551-06-3
• EN300-6491476
• Z1509119201
• SCHEMBL2287758
• CSKNBUYMLWBSIE-UHFFFAOYSA-N
• 5-methoxymorpholine-3,4-dicarboxylic Acid 4-tert-butyl Ester 3-methyl Ester
• 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate

• Inchi： 1S/C12H21NO6/c1-12(2,3)19-11(15)13-8(10(14)17-5)6-18-7-9(13)16-4/h8-9H,6-7H2,1-5H3
• InChI Key： CSKNBUYMLWBSIE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(OC)COCC1C(OC)=O

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.3±42.0 °C(Predicted)
• pka: -5.47±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate

Research Brief on 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate (CAS: 1822551-06-3)

This research brief provides an up-to-date analysis of the chemical compound 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate (CAS: 1822551-06-3), focusing on its synthesis, pharmacological properties, and potential applications in the field of chemical biology and medicinal chemistry. The compound, characterized by its morpholine dicarboxylate structure, has garnered attention due to its unique chemical properties and potential therapeutic applications.

Recent studies have explored the synthesis and optimization of 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate, highlighting its role as a key intermediate in the development of novel bioactive molecules. The compound's structural features, including the tert-butyl and methoxy substituents, contribute to its stability and reactivity, making it a valuable scaffold for further chemical modifications.

Pharmacological investigations have revealed that derivatives of this morpholine dicarboxylate exhibit promising activity in modulating specific biological targets. For instance, preliminary in vitro studies suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings underscore the compound's relevance in the design of new therapeutic agents for conditions such as autoimmune diseases and chronic inflammation.

In addition to its pharmacological potential, recent research has also focused on the compound's physicochemical properties, including solubility, stability, and bioavailability. These studies are critical for understanding its suitability for drug development and formulation. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its purity and consistency.

Looking ahead, ongoing research aims to explore the broader applications of 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate in medicinal chemistry. Future directions include the synthesis of novel analogs with enhanced bioactivity and the evaluation of their mechanisms of action in preclinical models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 4-(1,1-Dimethylethyl) 3-methyl 5-methoxy-3,4-morpholinedicarboxylate represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable tool for researchers aiming to develop innovative therapeutic solutions. Continued exploration of its properties and applications will likely yield significant advancements in the understanding and treatment of various diseases.